(S)-3-(1-Aminoethyl)oxetan-3-ol

• Molecular Formula: C5H11NO2
• Molecular Weight: 117.15 g/mol
• IUPAC Name: 3-[(1S)-1-aminoethyl]oxetan-3-ol
• InChI: InChI=1S/C5H11NO2/c1-4(6)5(7)2-8-3-5/h4,7H,2-3,6H2,1H3/t4-/m0/s1
• InChI Key: YNNVWKYTJJOGEQ-BYPYZUCNSA-N
• Isomeric SMILES: C[C@@H](C1(COC1)O)N
• Canonical SMILES: CC(C1(COC1)O)N

Description

(S)-3-(1-Aminoethyl)oxetan-3-ol is a chiral oxetane derivative characterized by an oxetane ring substituted with a hydroxyl group and an (S)-configured 1-aminoethyl side chain. Its molecular formula is C₅H₁₁NO₂ (molecular weight: 117.15 g/mol), with the SMILES notation O[C@]1(CCN)COC1 indicating its stereochemistry and functional groups . Oxetanes, such as oxetan-3-ol, are recognized as bioisosteres for carboxylic acids due to their ability to mimic hydrogen-bonding and electronic properties while improving metabolic stability and solubility .

Comparison with Similar Compounds

Key Observations :

Physicochemical and Collision Cross-Section (CCS) Data

Predicted CCS values for (S)-3-(1-Aminoethyl)oxetan-3-ol adducts :

Adduct	m/z	CCS (Ų)
[M+H]⁺	118.08626	125.4
[M+Na]⁺	140.06820	129.8
[M-H]⁻	116.07170	124.4

Comparison :

• Higher CCS values for sodium adducts ([M+Na]⁺: 129.8 Ų) suggest increased solvation complexity compared to protonated forms. This contrasts with simpler oxetane derivatives (e.g., oxetan-3-ol), which likely have lower CCS due to smaller size.

Commercial Availability

(S)-3-(1-Aminoethyl)oxetan-3-ol is listed commercially (CAS: 314744-87-1) at 95% purity, indicating its accessibility for research . Other analogues, such as oxetan-3-amine (CAS: 7748-36-9), are also available, underscoring the pharmaceutical relevance of oxetane derivatives .